1-methyl-9-(2-methylphenyl)-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 1-methyl-9-(2-methylphenyl)-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H25N5O2/c1-13(2)12-25-18(26)16-17(22(4)20(25)27)21-19-23(10-7-11-24(16)19)15-9-6-5-8-14(15)3/h5-6,8-9,13H,7,10-12H2,1-4H3
• InChI Key: VODNPLYRCJCBOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(C)C
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol
• CAS No.: 877617-10-2

Description

1-methyl-9-(2-methylphenyl)-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H25N5O2 and its molecular weight is 367.453. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Structural Analyses

• Synthesis and Photochemical Processes : The synthesis of highly reactive pyrimidine diones, such as those related to the compound , can involve complex photochemical processes. For instance, Shorunov et al. (2018) explored the synthesis and unusual photochemistry of a pyrimidinedione, highlighting the compound's reactive nature under photolysis to produce unusual bicyclic products (Shorunov et al., 2018).

• Supramolecular Assemblies : Fonari et al. (2004) investigated novel pyrimidine derivatives for their ability to form hydrogen-bonded supramolecular assemblies with crown-containing molecules, demonstrating the structural versatility and potential for creating complex molecular networks (Fonari et al., 2004).

• Crystal and Molecular Structure : The detailed crystal and molecular structures of various pyrimidine diones, including those with aryl substitutions, have been analyzed to understand their molecular conformations and interactions, as illustrated by Trilleras et al. (2009) in their study on pyrido[2,3-d]pyrimidine diones (Trilleras et al., 2009).

Bioactivity and Potential Applications

• Antioxidant Activity : Hakobyan et al. (2020) researched the antioxidant activity of N-aminomethyl derivatives of certain anticonvulsants, indicating a methodological approach to evaluating bioactivity in pyrimidine derivatives (Hakobyan et al., 2020).

• Nonlinear Optical (NLO) Properties : Mohan et al. (2020) synthesized novel pyrimidine-based bis-uracil derivatives and assessed their optical, nonlinear optical, and potential drug discovery applications, showcasing the multifunctional nature of these compounds (Mohan et al., 2020).